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Compound of Interest

Compound Name: 1,3-Dilinoelaidoy! glycerol

Cat. No.: B10782911

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety and logistical information for handling 1,3-
Dilinoelaidoyl glycerol (CAS No. 372490-73-8). Given the absence of a comprehensive
Safety Data Sheet (SDS), a precautionary approach is recommended. A product information
sheet advises that this material should be considered hazardous until further information is
available.[1] Therefore, adherence to stringent laboratory safety protocols is imperative to
minimize exposure and ensure a secure working environment.

Personal Protective Equipment (PPE)

Standard laboratory PPE is required to prevent skin and eye contact, as well as inhalation. The
following table summarizes the recommended PPE for handling 1,3-Dilinoelaidoyl glycerol.
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Protective Equipment Specification and Use

Chemical safety glasses with side shields are
Eye Protection mandatory to protect against dust particles and

accidental splashes.

Nitrile gloves are recommended to prevent skin
] contact. Gloves should be inspected before use
Hand Protection ) )
and changed frequently, especially if contact

with the substance occurs.

] A standard laboratory coat should be worn to
Body Protection ) o
protect personal clothing from contamination.

When handling the solid form, especially if dust
Respiratory Protection may be generated, work in a well-ventilated

area or use a fume hood.

Operational and Disposal Plans

Proper handling, storage, and disposal of 1,3-Dilinoelaidoyl glycerol are critical for
maintaining a safe and compliant laboratory.

Handling and Storage:

« Ventilation: Always handle 1,3-Dilinoelaidoyl glycerol in a well-ventilated area to minimize
inhalation exposure.

e Preventing Contact: Avoid direct contact with eyes, skin, and clothing.[1]
e Personal Hygiene: Wash hands thoroughly after handling the substance.

o Storage: Store in a tightly sealed container in a cool, dry place, away from direct sunlight and
heat. The recommended storage temperature is -20°C.[1]

Spill and First Aid Procedures:

o Accidental Release: In the event of a spill, wear appropriate PPE. Carefully collect the spilled
material and place it into a sealed container for disposal.
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o First Aid:

o

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.

[¢]

Skin Contact: Wash the affected area with soap and water.

Inhalation: Move to fresh air.

[¢]

o Ingestion: Do not induce vomiting. Rinse mouth with water.
Disposal Plan:

The disposal method for 1,3-Dilinoelaidoyl glycerol depends on its classification as
hazardous or non-hazardous by your institution's Environmental Health and Safety (EHS)
office.

e Consult EHS: Before disposal, consult your EHS office to determine the appropriate waste
stream.

e Non-Hazardous Disposal (If confirmed by EHS):

o Solid Waste: If deemed non-hazardous, the solid material can be placed in a sealed,
labeled container and disposed of as regular laboratory solid waste.[2]

o Solution in Non-Hazardous Solvent: If dissolved in a non-hazardous solvent (e.qg.,
ethanol), and with explicit EHS approval, the solution may be highly diluted with water and
disposed of down a designated laboratory sink with copious amounts of running water.[2]

e Hazardous Disposal:

o If the substance is determined to be hazardous, or if it is dissolved in a hazardous solvent,
it must be disposed of as hazardous chemical waste.

o Collect the waste in a designated, compatible, and properly sealed hazardous waste
container.

o Label the container with a hazardous waste tag, identifying all constituents and their
approximate concentrations.[2]
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o Store the container in a designated satellite accumulation area for collection by your
institution's hazardous waste management service.[2]

Experimental Workflow

The following diagram illustrates a standard workflow for handling 1,3-Dilinoelaidoyl glycerol
in a laboratory setting, from preparation to disposal.
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Handling and Disposal Workflow for 1,3-Dilinoelaidoyl Glycerol

Preparation

Don PPE

Weigh Solid in Ventilated Area

Prepare Solution (if required)

Perform Experiment

Disposal

Store Unused Material Consult EHS for Waste Classification

Segregate Waste (Solid/Liquid, Hazardous/Non-Hazardous)

Label Waste Container

Dispose via Appropriate Waste Stream

Click to download full resolution via product page

Caption: Workflow for handling 1,3-Dilinoelaidoyl glycerol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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